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Compound of Interest

Compound Name: 2-Pentyne

Cat. No.: B165424

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of 2-pentyne (CsHs), an alkyne of interest in various chemical syntheses. The following
sections detail its key thermodynamic parameters, the experimental methodologies used for
their determination, and a generalized workflow for these experimental processes.

Core Thermodynamic Data

The thermodynamic properties of 2-pentyne are crucial for understanding its stability, reactivity,
and behavior in chemical reactions. The following tables summarize the key quantitative data
available for 2-pentyne in its gaseous state.

Table 1: Standard Molar Enthalpy, Gibbs Free Energy of Formation, and Entropy of 2-Pentyne
(Gas Phase, 298.15 K)
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Thermodynamic

Symbol Value Units
Property
Standard Molar

) AfH°gas 128.90 + 2.10[1] kJ/mol

Enthalpy of Formation
Standard Molar Gibbs
Free Energy of AfG® 194.02[1] kJ/mol
Formation
Standard Molar

S° 323.09 J/mol-K

Entropy

Table 2: Molar Heat Capacity (Cp) of Gaseous 2-Pentyne at Constant Pressure and Various

Temperatures[2][3]
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Temperature (K) Molar Heat Capacity (Cp,gas) (J/mol-K)
50 4415
100 57.16
150 67.94
200 77.88
273.15 93.74
298.15 99.59
300 100.03
400 123.79
500 145.57
600 164.39
700 180.55
800 194.50
900 206.58
1000 217.06
1100 226.1
1200 234.0
1300 240.8
1400 246.8
1500 251.9

Table 3: Phase Change and Other Thermodynamic Properties of 2-Pentyne
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Property Value Units

Boiling Point 56-57[1] °C

Enthalpy of Vaporization (at
. i 30.8[3] kJ/mol
boiling point)

Experimental Protocols for Thermodynamic
Parameter Determination

The determination of the thermodynamic properties of 2-pentyne relies on established
experimental techniques. While specific, detailed protocols for this individual compound are not
readily available, the following outlines the standard methodologies employed for alkynes and
other hydrocarbons. The data presented in this guide are primarily based on the
comprehensive work of Wagman, Kilpatrick, et al. in 1945, which established thermodynamic
data for acetylene hydrocarbons up to pentynes.[2][3]

Determination of Enthalpy of Formation (AfH°)

The standard enthalpy of formation of organic compounds like 2-pentyne is typically
determined indirectly through combustion calorimetry.

o Sample Preparation: A precise mass of high-purity 2-pentyne is placed in a sample holder
within a combustion bomb.

e Combustion: The bomb is filled with high-pressure oxygen and sealed. The sample is then
ignited, and the complete combustion of 2-pentyne to carbon dioxide and water occurs.

o Calorimetry: The combustion bomb is submerged in a known mass of water in a calorimeter.
The heat released by the combustion reaction is absorbed by the bomb and the surrounding
water, causing a temperature increase.

Temperature Measurement: The temperature change of the water is meticulously measured
using a high-precision thermometer.

Calculation: The heat of combustion is calculated from the temperature rise and the heat
capacity of the calorimeter system. The standard enthalpy of formation is then derived using
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Hess's law, by combining the experimental heat of combustion with the known standard
enthalpies of formation of the combustion products (COz and Hz0).

Determination of Heat Capacity (Cp)

The heat capacity of gaseous 2-pentyne is determined using flow calorimetry.

Gas Flow: A steady stream of gaseous 2-pentyne is passed through a calorimeter at a
precisely controlled flow rate.

Heating: The gas is heated by a known amount of electrical energy from a heating element
within the calorimeter.

Temperature Measurement: The temperature of the gas is measured before and after the
heating element using precision thermometers.

Calculation: The heat capacity at constant pressure (Cp) is calculated from the mass flow
rate, the energy input, and the measured temperature difference. To obtain data over a range
of temperatures, the experiment is repeated at different inlet gas temperatures.

Determination of Enthalpy of Vaporization (AvapH°®)

The enthalpy of vaporization can be determined from vapor pressure measurements at

different temperatures.

Vapor Pressure Measurement: The vapor pressure of liquid 2-pentyne is measured at
various temperatures using a static or dynamic method. In the static method, the pressure of
the vapor in equilibrium with the liquid is measured directly. In the dynamic method, the
boiling point of the liquid is measured at different externally controlled pressures.

Data Analysis: The Clausius-Clapeyron equation, which relates vapor pressure, temperature,
and enthalpy of vaporization, is then used to determine the AvapH°®. A plot of the natural
logarithm of vapor pressure versus the inverse of the absolute temperature yields a straight
line with a slope equal to -AvapH°/R, where R is the ideal gas constant.

Determination of Entropy (S°)
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The standard entropy of a substance is determined by measuring the heat capacity at various
temperatures down to near absolute zero and integrating.

» Low-Temperature Heat Capacity Measurement: The heat capacity of solid 2-pentyne is
measured as a function of temperature from as low a temperature as possible up to its
melting point.

o Enthalpy of Fusion Measurement: The enthalpy of fusion (melting) is measured at the
melting point.

e Liquid-Phase Heat Capacity Measurement: The heat capacity of liquid 2-pentyne is
measured from the melting point to the boiling point.

o Enthalpy of Vaporization Measurement: The enthalpy of vaporization is measured at the
boiling point.

o Gas-Phase Heat Capacity Measurement: The heat capacity of gaseous 2-pentyne is
measured at and above the boiling point.

o Calculation: The absolute entropy at a given temperature (e.g., 298.15 K) is calculated by
summing the entropy changes for each heating interval and phase transition from 0 K to the
desired temperature, using the third law of thermodynamics which states that the entropy of
a perfect crystal at absolute zero is zero.

Visualized Experimental Workflow

The following diagram illustrates the general experimental workflow for determining the key
thermodynamic properties of a compound like 2-pentyne.
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Caption: Experimental workflow for determining thermodynamic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165424#thermodynamic-properties-of-2-pentyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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